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Compound of Interest

Compound Name: 5-Cyano-2-methylbenzylamine

Cat. No.: B15329506

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) for 5-Cyano-2-
methylbenzylamine (CAS No. 90389-91-8) is publicly available. The following information is
compiled from safety data for structurally similar compounds, including 2-methylbenzylamine,
3-cyanobenzylamine, and 4-cyanobenzylamine. The toxicological properties of 5-Cyano-2-
methylbenzylamine may differ. All handling and experimental procedures should be
conducted with extreme caution and under the supervision of qualified personnel.

Hazard Identification and Classification

5-Cyano-2-methylbenzylamine is anticipated to be a hazardous substance based on the
profiles of its structural analogs. The primary hazards are associated with its benzylamine and
nitrile functionalities.

Anticipated GHS Hazard Classification:
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Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation

Category 1B/2

H314/H315: Causes severe
skin burns and eye damage /

Causes skin irritation.

Serious Eye Damage/Eye

H318: Causes serious eye

o Category 1
Irritation damage.
Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.

) o H317: May cause an allergic
Skin Sensitization Category 1 ) ]

skin reaction.
Aquatic Hazard (Acute) Category 2 H401: Toxic to aquatic life.
] ) H411: Toxic to aquatic life with

Aquatic Hazard (Chronic) Category 2

long lasting effects.

Signal Word: Danger

Hazard Pictograms:

Corrosion (GHSO05)

Health Hazard (GHS08)

Exclamation Mark (GHS07)

Environment (GHS09)

Physical and Chemical Properties

Skull and Crossbones (GHSO06)

Quantitative data for 5-Cyano-2-methylbenzylamine is not readily available. The following

table presents data for a close structural analog, 2-methylbenzylamine, to provide an

estimation of its physical properties.
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Property Value (for 2-Methylbenzylamine)

Molecular Formula CoH1oN2z (for 5-Cyano-2-methylbenzylamine)

146.19 g/mol (for 5-Cyano-2-

Molecular Weight methylbenzylamine)

Boiling Point 199 °C (lit.)

Density 0.977 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.544 (lit.)

Flash Point 84 °C (183.2 °F) - closed cup

Exposure Controls and Personal Protection

Engineering Controls:
» Work should be conducted in a well-ventilated chemical fume hood.
e Ensure eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.
o Skin Protection:
o Wear chemical-resistant gloves (e.g., nitrile, neoprene).
o Wear a lab coat, and consider an apron and arm covers for added protection.

» Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates
is required.

Handling and Storage

Handling:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15329506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Avoid all personal contact. Do not breathe vapor or mist.

Use spark-proof tools and explosion-proof equipment.

Keep away from heat, sparks, and open flames.

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.

» Store away from incompatible materials such as strong oxidizing agents, acids, and acid
chlorides.

o Keep in a corrosives-compatible storage area.

First Aid Measures

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Accidental Release and Disposal

Accidental Release:
» Evacuate personnel from the area.

o Wear appropriate personal protective equipment.
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o Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable,
closed container for disposal.

o Ventilate the area and wash the spill site after material pickup is complete.
Disposal:

» Dispose of waste in accordance with all applicable federal, state, and local environmental
regulations.

o Chemical waste should be disposed of through a licensed hazardous waste disposal
company. Do not dispose of down the drain or in regular trash.

Experimental Protocols

The following is a generalized protocol for a reaction where 5-Cyano-2-methylbenzylamine
might be used as a reactant, such as in an amide coupling reaction. This is a template and
must be adapted and reviewed by qualified personnel for any specific experimental setup.

Generalized Amide Coupling Protocol:
» Reaction Setup:

o All glassware should be oven-dried and cooled under an inert atmosphere (nitrogen or
argon).

o The reaction should be set up in a chemical fume hood.
o Reagent Addition:

o Dissolve the carboxylic acid starting material in an appropriate anhydrous solvent (e.g.,
dichloromethane, DMF).

o Add the coupling agent (e.g., HATU, HOBY/EDC) to the solution and stir for the
recommended time.

o In a separate flask, prepare a solution of 5-Cyano-2-methylbenzylamine in the same
anhydrous solvent.
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o Slowly add the 5-Cyano-2-methylbenzylamine solution to the activated carboxylic acid
solution at a controlled temperature (often 0 °C to room temperature).

e Reaction Monitoring:

o Monitor the progress of the reaction by an appropriate analytical technique (e.g., TLC, LC-
MS).

o Workup:

o Once the reaction is complete, quench the reaction mixture appropriately (e.g., with water
or a saturated aqueous solution).

o Perform an aqueous workup to remove water-soluble byproducts. This may involve
washing with dilute acid, base, and brine.

o Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4, MgSOa).
o Filter and concentrate the organic layer under reduced pressure.
 Purification:

o Purify the crude product by a suitable method, such as column chromatography on silica
gel.

Visualizations
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General Safe Handling Workflow for 5-Cyano-2-methylbenzylamine

Preparation

Perform Risk Assessment

:

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Prepare Chemical Fume Hood

Handling

Weigh and Transfer Chemical
(Under Inert Atmosphere if Necessary)

:

Set up Reaction Apparatus

Post-Handling

Decontaminate Glassware and Surfaces

:

Segregate and Dispose of
Hazardous Waste

Click to download full resolution via product page

Caption: Safe handling workflow for hazardous chemicals.
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Emergency Response for Chemical Exposure

Skin or Eye Contact

Chemical Exposure Occurs

Flush with copious amounts of water
for at least 15 minutes

l Inhalation Ingestion

Remove contaminated clothing Move to fresh air immediately Rinse mouth, do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Cyano-2-methylbenzylamine: A Technical Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15329506#5-cyano-2-methylbenzylamine-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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